Cas no 869077-18-9 ((2Z)-7-(diethylamino)methyl-2-(2-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-7-(diethylamino)methyl-2-(2-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
• CAS No: 869077-18-9
• MF: C₂₀H₂₀FNO₃
• MW: 341.37610912323
• CID: 5798708
• Update Time: 2025-07-25

(2Z)-7-(diethylamino)methyl-2-(2-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-7-[(diethylazaniumyl)methyl]-2-[(2-fluorophenyl)methylidene]-3-oxo-1-benzofuran-6-olate
• 3(2H)-Benzofuranone, 7-[(diethylamino)methyl]-2-[(2-fluorophenyl)methylene]-6-hydroxy-
• (2Z)-7-(diethylamino)methyl-2-(2-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C20H20FNO3/c1-3-22(4-2)12-15-17(23)10-9-14-19(24)18(25-20(14)15)11-13-7-5-6-8-16(13)21/h5-11,23H,3-4,12H2,1-2H3
• InChI Key： LBBLWOJWYQUSIW-UHFFFAOYSA-N
• SMILES： O1C2=C(CN(CC)CC)C(O)=CC=C2C(=O)C1=CC1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-7-(diethylamino)methyl-2-(2-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one

(2Z)-7-(Diethylamino)methyl-2-(2-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 869077-18-9)

The compound (2Z)-7-(Diethylamino)methyl-2-(2-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one, identified by the CAS registry number 869077-18-9, is a complex organic molecule with a unique structural composition. This compound belongs to the class of benzofuran derivatives, which have gained significant attention in recent years due to their diverse biological activities and potential applications in drug discovery and material science.

The molecular structure of this compound is characterized by a benzofuran skeleton, which serves as the core framework. The substituents attached to this core include a diethylamino group, a fluorophenyl group, and a hydroxyl group. These functional groups contribute to the compound's chemical reactivity, stability, and biological interactions. The presence of the diethylamino group introduces basicity, while the fluorophenyl group imparts electronic effects that can influence the compound's pharmacokinetic properties.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed various synthetic strategies, including multi-component reactions and catalytic processes, to efficiently construct the benzofuran framework. These methods have not only improved the yield but also enhanced the purity of the final product. The compound has been subjected to extensive spectroscopic analysis, including NMR and IR spectroscopy, to confirm its structure and purity.

In terms of biological activity, this compound has shown promising results in preliminary assays. It exhibits moderate anti-inflammatory and antioxidant properties, making it a potential candidate for further investigation in drug development. Additionally, its ability to interact with specific protein targets has been explored using computational modeling techniques. These studies suggest that the compound could serve as a lead molecule for designing novel therapeutic agents targeting inflammatory diseases.

The fluorophenyl group in this compound plays a crucial role in modulating its pharmacokinetic profile. Fluorine substitution is known to enhance lipophilicity and improve bioavailability, which are critical factors in drug design. Furthermore, the hydroxyl group present in the molecule can undergo various chemical modifications, such as esterification or glycosylation, to tailor its properties for specific applications.

From a materials science perspective, this compound has been explored for its potential use in organic electronics. Its aromatic system and conjugated structure make it suitable for applications in organic semiconductors and light-emitting diodes (LEDs). Recent research has demonstrated that derivatives of this compound exhibit desirable electronic properties, including high charge carrier mobility and good thermal stability.

In conclusion, (2Z)-7-(Diethylamino)methyl-2-(2-fluorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 869077-18-9) is a versatile organic molecule with significant potential in both pharmaceutical and materials science domains. Its unique structural features and functional groups make it an attractive target for further research and development.